Cas no 2374758-26-4 (Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate)

Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. Its pyrazolo[4,3-c]pyridine core structure is of interest in medicinal chemistry due to its potential applications in drug discovery. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for multi-step synthetic routes. The presence of both amino and benzyl functional groups offers opportunities for further derivatization, enabling the construction of diverse heterocyclic scaffolds. This compound is typically handled under inert conditions to preserve its reactivity and purity.
Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate structure
2374758-26-4 structure
Product Name:Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
CAS No:2374758-26-4
MF:C18H24N4O2
MW:328.408763885498
MDL:MFCD32067213
CID:4782892
Update Time:2025-10-29

Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
    • Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
    • MDL: MFCD32067213
    • Inchi: 1S/C18H24N4O2/c1-18(2,3)24-17(23)21-10-9-15-14(12-21)16(19)22(20-15)11-13-7-5-4-6-8-13/h4-8H,9-12,19H2,1-3H3
    • InChI Key: AEUWOELIQCXTPF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2C(=C(N)N(CC3C=CC=CC=3)N=2)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 445
  • XLogP3: 2.2
  • Topological Polar Surface Area: 73.4

Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
198495-2.500g
tert-Butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate, 95%
2374758-26-4 95%
2.500g
$2063.00 2023-09-07

Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate Related Literature

Additional information on Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate (CAS No. 2374758-26-4)

Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate (CAS No. 2374758-26-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the pyrazolo[4,3-c]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and medicinal chemistry. The presence of both tert-butyl and benzyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrazolo[4,3-c]pyridine derivatives has surged due to their potential applications in targeting various biological pathways. Researchers are particularly interested in compounds like Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate for their role in modulating enzyme activity and receptor interactions. This compound's unique scaffold allows for further functionalization, enabling the development of novel therapeutics for conditions such as inflammation, neurological disorders, and metabolic diseases.

The synthesis of Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its CAS No. 2374758-26-4 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. The compound's tert-butyl carboxylate moiety provides a protective group that can be selectively removed under mild conditions, facilitating downstream modifications.

From an SEO perspective, users frequently search for terms like "pyrazolo[4,3-c]pyridine synthesis", "tert-butyl protected heterocycles", and "CAS 2374758-26-4 applications". These queries reflect the growing interest in this compound's utility across academic and industrial labs. Additionally, discussions on platforms like ResearchGate and PubMed often highlight the need for reliable suppliers of Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate, emphasizing its role in cutting-edge research.

One of the most compelling aspects of this compound is its adaptability in structure-activity relationship (SAR) studies. By modifying the benzyl or amino groups, scientists can explore new pharmacological profiles, aligning with the trend of personalized medicine. Recent publications have also linked pyrazolo[4,3-c]pyridine cores to kinase inhibition, a hot topic in oncology research. This connection underscores the compound's potential in developing next-generation kinase inhibitors.

In summary, Tert-butyl 3-amino-2-benzyl-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate (CAS No. 2374758-26-4) represents a pivotal building block in modern drug discovery. Its structural features and synthetic flexibility make it a focal point for researchers addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is poised to play a transformative role in advancing therapeutic innovations.

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